Cas no 1805323-76-5 (4-(Difluoromethyl)-2-(fluoromethyl)-6-methoxypyridine)

• Product Name: 4-(Difluoromethyl)-2-(fluoromethyl)-6-methoxypyridine
• CAS No: 1805323-76-5
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 4847873
• Update Time: 2025-06-20

4-(Difluoromethyl)-2-(fluoromethyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-(fluoromethyl)-6-methoxypyridine

• Inchi： 1S/C8H8F3NO/c1-13-7-3-5(8(10)11)2-6(4-9)12-7/h2-3,8H,4H2,1H3
• InChI Key： IAYZWEBKBMJTIJ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(CF)C=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• XLogP3: 2
• Topological Polar Surface Area: 22.1

Additional information on 4-(Difluoromethyl)-2-(fluoromethyl)-6-methoxypyridine

Research Briefing on 4-(Difluoromethyl)-2-(fluoromethyl)-6-methoxypyridine (CAS: 1805323-76-5)

4-(Difluoromethyl)-2-(fluoromethyl)-6-methoxypyridine (CAS: 1805323-76-5) is a fluorinated pyridine derivative that has recently gained attention in the field of medicinal chemistry and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoromethyl substitutions, exhibits promising physicochemical properties that make it a valuable building block for drug discovery and crop protection applications. Recent studies have focused on its synthetic routes, biological activities, and potential as a key intermediate in the development of novel therapeutic agents and agrochemicals.

The compound's structural features, particularly the presence of multiple fluorine atoms, contribute to its enhanced metabolic stability, lipophilicity, and bioavailability - properties highly sought after in modern drug design. Researchers have explored its incorporation into various pharmacophores to modulate biological activity and improve drug-like properties. In agrochemical applications, the fluorinated pyridine core has shown potential in developing new-generation pesticides with improved efficacy and environmental profiles.

Recent synthetic approaches to 4-(Difluoromethyl)-2-(fluoromethyl)-6-methoxypyridine have focused on optimizing yield and purity while minimizing environmental impact. A 2023 study published in the Journal of Fluorine Chemistry demonstrated an efficient three-step synthesis starting from commercially available 2,6-dichloropyridine, achieving an overall yield of 68% with excellent regioselectivity. The process highlights the growing importance of sustainable fluorination methods in industrial applications.

In medicinal chemistry applications, this compound has been investigated as a precursor for kinase inhibitors, particularly in oncology research. A recent patent application (WO2023051234) discloses its use in preparing novel EGFR inhibitors with improved blood-brain barrier penetration. The difluoromethyl group appears to play a crucial role in enhancing binding affinity while maintaining favorable pharmacokinetic properties.

From a safety and toxicological perspective, preliminary studies indicate that 4-(Difluoromethyl)-2-(fluoromethyl)-6-methoxypyridine shows acceptable toxicity profiles in standard in vitro assays. However, comprehensive in vivo toxicology data remains limited, and further studies are needed to fully assess its safety for various applications. Researchers emphasize the need for careful evaluation of potential metabolites, especially those resulting from oxidative defluorination processes.

The compound's future development appears promising, with several pharmaceutical and agrochemical companies including it in their discovery pipelines. Its versatility as a building block and the growing demand for fluorinated compounds in life sciences suggest that 4-(Difluoromethyl)-2-(fluoromethyl)-6-methoxypyridine will continue to attract research interest in coming years. Ongoing studies are exploring its application in PROTACs (proteolysis targeting chimeras) and other emerging therapeutic modalities.